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Compound of Interest

Compound Name: Bismuth acetate

Cat. No.: B1580594

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of bismuth acetate, detailing its chemical
properties, structure, synthesis, and applications relevant to the scientific community.

Introduction

Bismuth (111) acetate, a white crystalline solid, is a key compound in the field of inorganic and
medicinal chemistry.[1] It serves as a versatile precursor for the synthesis of various bismuth-
based materials and pharmaceuticals, valued for its low toxicity and biocompatibility.[1] Its
applications span from catalysis in organic synthesis to the development of therapeutic agents
for gastrointestinal disorders.[1][2] Bismuth compounds have a long history in medicine,
particularly for treating gastrointestinal ailments, and are now being explored for broader anti-
microbial and anti-cancer properties.[3]

Chemical Formula and Structure

Bismuth acetate is a coordination complex with the chemical formula Bi(C2Hs0z2)s or
Bi(CH3COO)s.[4] Its systematic IUPAC name is bismuth(3+) triacetate.[4]

The structure of bismuth(lIl) acetate is a molecular compound where the bismuth atom is

bound to six oxygen ligands from the three acetate groups, forming a distorted polyhedral
sphere.[4] X-ray crystallography studies have revealed that the acetate ligands bind
asymmetrically.[4] Three Bi-O bonds have an approximate length of 2.3 A, while the other three
are longer, around 2.6 A.[4] This asymmetry is influenced by a stereochemically active lone pair
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of electrons on the bismuth atom, which occupies a significant portion of the coordination
sphere.[4]

Physicochemical Properties

The key quantitative properties of bismuth acetate are summarized in the table below for easy

reference.
Property Value
Molecular Formula CeH9BIiOs[5]
Molecular Weight 386.11 g/mol [5]
CAS Number 22306-37-2[5]
Appearance White crystals or powder[4][6]
Density 2.765 g/cm3[4]
Solubility Soluble in acetic acid; hydrolyzes in water.[4][6]
Bi-O Bond Lengths ~2.3 A (x3) and ~2.6 A (x3)[4]

Experimental Protocols
Synthesis of High-Purity Bismuth Acetate

This protocol describes a common method for synthesizing bismuth acetate from bismuth
oxide, which can be performed under conventional laboratory conditions without requiring an
inert atmosphere.[7]

Materials:

Bismuth (IIl) oxide (Bi203)

Glacial acetic acid (CH3COOH)

Acetic anhydride ((CH3CO)20)

Ethyl acetate (CH3zCOOC:zHs)
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Procedure:

Reaction Setup: In a suitable reaction vessel, combine 50g of bismuth oxide with a mixture
of 100 mL of glacial acetic acid and 20 mL of acetic anhydride.[7][8]

Reflux: Heat the mixture to reflux at a temperature of approximately 150°C.[7][8] Continue
heating until all the bismuth oxide has completely dissolved. The reaction time is typically
between 1.5 to 2 hours.[7]

Crystallization: After the reaction is complete, cool the solution to allow for the precipitation of
solid bismuth acetate.[7][3]

Filtration: Collect the precipitated solid by filtration.[7][8]

Recrystallization (Purification): Dissolve the collected crude solid in 100 mL of fresh glacial
acetic acid, heating to 100°C.[7][8] Allow the solution to cool again to form purified crystals.

[71L8]

Washing and Drying: Filter the recrystallized product and wash the crystals with ethyl
acetate.[7][8] Dry the final product under a vacuum to yield high-purity bismuth acetate.[7]
[8] A typical yield for this process is approximately 99.3%.[8]

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of bismuth

acetate.
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Caption: Workflow for the synthesis of bismuth acetate.
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Applications in Research and Drug Development

Bismuth acetate is a compound of significant interest to the scientific community due to its
diverse applications.

o Catalysis: It serves as an effective and environmentally friendly catalyst in various organic
synthesis reactions.[1] For instance, it has been used for the ring-opening polymerization of
glycolide and as a catalyst for the sequential protodeboronation of di- and triborylated
indoles, offering a safe and inexpensive alternative to palladium or iridium catalysts.[6][9]

» Pharmaceutical Applications: Bismuth compounds are widely used in medications for
gastrointestinal disorders.[1][3] Bismuth acetate's properties are leveraged to reduce
inflammation and promote healing in the gastrointestinal tract.[1] It is a precursor in the
development of drugs used to treat conditions like diarrhea, peptic ulcers, and infections
caused by H. pylori.[3][10]

e Antimicrobial and Anticancer Research: Bismuth acetate and other bismuth compounds
have demonstrated broad antimicrobial properties.[10] There is ongoing research into their
potential as anticancer agents.[10][11] Studies have explored the cytotoxic effects of various
bismuth compounds on cancer cell lines, suggesting that they can induce apoptotic
pathways and inhibit signaling pathways crucial for cancer cell survival.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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